Breast cancer is a malignant tumor that seriously endangers women’s health worldwide and is the number one cancer in terms of incidence. In recent years, although the research on interdisciplinary drug delivery systems that combine nanotechnology and medical oncology is fully developed with significant efficacy, such as nano-based drug delivery systems (NDDs), the current clinical translation rate of drug delivery systems is not high. Moreover, NDDs are designed as carrier systems for drug delivery to targets, prolonging drug circulation time in vivo, improving targeting, reducing tumor resistance, and providing new avenues for the prevention and treatment of many diseases. Herein, the current approaches of several commonly used carrier nanoparticles are discussed, mainly including liposomes, polymeric micelles, metals, inorganic nanoparticles and nanohydrogels, as well as composite NDDS in breast cancer treatment, including their properties, system design, major innovations, and applications in clinical settings.

Photocatalytic technology is currently the most promising technology for environmental pollution control. The preparation of photocatalysts with excellent properties is the core of the development of photocatalytic technology. TiO2 can form a heterojunction with g-C3N4, which can effectively inhibit the recombination of photogenerated electron–hole pairs, improve the mobility of photogenerated carriers, and thus improve the photocatalytic performance. In this study, NaCl was used as a template, and the loose and porous g-C3N4/TiO2 heterojunction composite photocatalysts were prepared by the template method. Compared to the pure g-C3N4 prepared by the conventional thermal polycondensation method and TiO2, the g-C3N4/TiO2 heterojunction composite photocatalysts prepared in this study exhibited a greatly increased specific surface area, an improved light absorption performance, a significantly suppressed recombination of photogenerated electrons and holes. Furthermore, the g-C3N4/TiO2 heterojunction composite photocatalysts exhibited excellent photocatalytic performance.

In this paper, room temperature one-step electrodeposition of chalcogenide CZTS followed by annealing at different temperatures was studied. The scanning electron microscopy images of the deposits confirmed the presence of agglomerated particles in the deposits. The deposits annealed at 400∘C did not show the presence of voids whereas deposits annealed at 500∘C showed severe sulfur loss and were off-stoichiometric. Annealing at 400∘C resulted in the deposits of compositions closer to the required ratio. Good absorbance over the entire visible range makes both the annealed deposits suitable absorber materials for thin-film photovoltaic cells. Current–voltage characteristics resulted in Ohmic trend and the slope of the plot increased with annealing temperature. The deposits showed good photosensitive behavior where resistance decreased upon shining the light source. The Mott–Schottky plot showed that the deposits were made of positively charged particles. CZTS thin film annealed at 500∘C provided higher H2 production rate (68.68 μmol ⋅ g−1 ⋅ h−1), which was 32 times higher than that of CZTS annealed at 400∘C (2.08 μmol ⋅ g−1 ⋅ h−1). What’s more, photocatalytic activity of CZTS thin film remained 94% after 48 h which confirmed the good stability and reusability of CZTS thin film. CZTS thin film is a potential and durable candidate for photocatalysis.

In this study, silver nanoparticles were synthesized using sun-mediated aqueous extract of the stem, flower and leaf of the plant Thymus linearis. The effect of sunlight on extract absorbance is measured using UV–Vis spectroscopy. The resultant nanoparticle F-Ag–NPs, L-Ag–NPs, S-Ag–NPs were characterized using modern techniques including UV–Vis spectroscopy, ATR-FTIR, Zeta potential, Zeta size analyzer, XRD and SEM. The reaction takes place in presence of sunlight and the color changes from light yellow to red finally, dark brown was observed indicating the completion of the reaction. In the case of Flower extract, F-Ag–NPs produced maximum absorbance at a higher concentration of AgNO3 with lambda max 403, and 405 nm at 5 mM and 10 mM respectively. In the case of stem and leaves extract, maximum absorbance was seen at a low concentration of AgNO3 with lambda max range from 391 nm to 402 nm and 409–425 nm respectively. The ATR-FTIR spectrum confirms the presence of capping agents which are complemented by a negative zeta potential value. The Zeta sizer revealed the diameter (d-nm) of F-Ag–NPs, L-Ag–NPs, S-Ag–NPs, 73.26, 59.26 and 51.32 respectively. The Ag–NPs also showed anti-bacterial, DDPH, and ABTS activity.

Manganese (Mn) has been widely applied in drug resistant bacteria. Although it has advantages such as generating reactive oxygen species (ROS), holding multivalent phases, inducing photothermal effect and biocompatibility, it also brings the disadvantages of increased motility and decreased bacterial adhesion while exerting its advantages. Here, we propose an active antibacterial way by the jellyfish-like anisotropic nanocomposites (JAN), which measures both the advantages and disadvantages of MnO2 nanoparticles (MnNP) together. In this jellyfish-like construct, the spheric gold nanoparticles (AuNP) were covered by MnO2 nanosheets (MnNS), only leaving a bunch of glycopolymers (pMAG) stretching out from a small surface area of AuNP. In JAN, AuNP serves as the main body, possessing a photothermal property; glycopolymers play as the tentacles, binding specifically with Escherichia coli (E. coli); MnNS acts as the shell of jellyfish, initiating by the photo treatment to kill bacteria. The structure and surface properties of JAN were characterized by water contact angle (WCA), scanning electron microscope (SEM), X-ray photoelectron spectroscopy (XPS), ultraviolet and visible spectrophotometry (UV-Vis), transmission electron microscope (TEM), dynamic light scattering (DLS), and ellipsometry. The specific antibacterial effect of JAN was evaluated on the growth of both Gram-negative E. coli and Gram-positive Staphylococcus aureus (S. aureus). The results showed that JAN could bind efficiently with E. coli and kill almost all bacteria under near infrared (NIR irradiation, 808nm) irradiation for as short as 7 min. This antibacterial effect of JAN can be attributed to their excellent photothermal and photodynamic properties in increasing the temperature to higher than 53∘C and ROS more than 0.45 mmol/L, indicating that the JAN achieved specific and efficient bactericidal effect due to their unique nanostructure and surface properties. In this study, we report for the first time on the synthesis strategy of jellyfish-like anisotropic nanoparticles and their specific bactericidal effect. Our work provides new possibilities for the application of anisotropic nanoparticles to inhibit bacterial growth.

How to improve the high resolution and remove the noise of composite infrared thermal wave detection image have become important research topics in machine vision. Therefore, this paper proposes a composite image enhancement algorithm based on edge adaptive total variation of direction. Using the improved adaptive directional total variation model to construct the guidance image of the guidance filter can provide better structural information for the guidance filter and conduct the guidance filter. This process is iterated to eliminate noise and ladder effect. Experimental results show that this algorithm is superior to other advanced methods in objective evaluation index and subjective vision. The algorithm proposed in this paper can not only effectively eliminate noise and ladder effect, but also highlight image details and structure information, which proves the effectiveness of this algorithm.

The advancement of technology has resulted in severe issues in the natural environment, notably organic water contamination that poses a significant threat to living organisms. To mitigate such problems, various technological solutions have been developed to treat water pollution. The emergence of photocatalytic semiconductor technology has enabled the utilization of numerous novel semiconductor composites for pollution control due to their high efficacy and eco-friendliness. In this paper, TpTt/CdS composites were produced via a simple two-step process, and the resulting samples were characterized using X-ray diffraction, field emission scanning electron microscopy, Fourier transform infrared, X-ray photoelectron spectroscopy, ultraviolet (UV)–visible and photodegradation experiments using methylene blue to simulate organic pollutants. The experimental findings reveal that the composite structure system enhances the radiation absorption capacity of CdS in the UV range, as well as the adsorption capability of organic pollutants. This introduces a fresh concept for modifying semiconductor composite structures and highlights the considerable potential of CdS in degrading organic contaminants.

The CrxFe3−xO4 ferrofluids have been successfully synthesized using natural iron sand through co-precipitation method as a voltage sensor. The use of chromium dopants is intended to increase the ferrofluids response when used as a voltage sensor. A series of characterizations were carried out to support this justification, including structure, morphology, functional groups, optical properties, and sensor performance of the CrxFe3−xO4 ferrofluids. The increase in the Cr3+ molar fraction has an impact on decreasing in structural parameters of the CrxFe3−xO4 ferrofluids. Visually, the particles show an agglomeration phase by the presence of interparticle forces. The study of functional groups showed that the CrxFe3−xO4 ferrofluids had been successfully formed, marked by the appearance of all precursor functional groups. Analysis of optical properties based on absorption shows the phenomenon of intervalence charge transfer and causes a decrease in the value of the gap energy. Interestingly, the CrxFe3−xO4 ferrofluids sensor sensitivity shows a good and prospective response making them suitable for new sensor candidates in the future.

To repair the damage to the epoxy/carbon fiber laminate, a single-lap test was performed between sulfuric acid anodized aluminum plate and carbon fiber laminate to study the effect of the anodized layer on the interlaminar shear strength. Then, carbon fiber laminates were prepared by wet-laying method to simulate the damage caused by penetrating cracks, and double-sided adhesive sheets were made from 0.5mm thick 2024-T3 aluminum alloy and carbon fiber laminates to match the thickness and material of the simulated damage plate. The adhesive matrix used was E51 bisphenol-A epoxy resin with 1.5wt.% nanorubber added for modification and toughening. After double-sided patching, tensile tests were performed to investigate the effect of different materials on the tensile strength of double-sided adhesive patches. We observed SEM images of the fracture surface of the patch after tensile failure and analyzed the strengthening mechanisms of different material patches. The results show that the shear strength between the single-layer sulfuric acid anodized aluminum plate and the carbon fiber laminate is 9.792 MPa, which is 61.5% higher than the shear strength of the nonanodized aluminum plate. The tensile strength of the 2024-T3 aluminum patch specimen is 271.83 MPa, which is 48.43% and 23.97% higher than the perforated specimen without patch and the specimen with carbon fiber laminate patch, respectively, and reaches 72.56% of the undamaged carbon fiber laminate. The specimens with aluminum plate patches showed a maximum bending strength of 616.47 MPa, which increased by 70.83% compared to the 360.875 MPa of the perforated specimens. The maximum bending strength of the aluminum plate patch specimen reached 74.76% of that of the undamaged specimen. However, the maximum bending strength of the composite patch specimen is as high as 1101.9 MPa, far exceeding that of other samples. Due to the poor toughness of the sample, it cannot withstand large strains. The addition of 1.5wt.% nanorubber results in shear yield bands and induces silver grains to absorb a large amount of energy during stress deformation.

In this work, antimony trioxide nanoparticles (Sb2O3NPs)-doped polyvinyl alcohol (PVA0.75) and polyvinyl pyrrolidone (PVP0.25) (i.e., [email protected]xSb2O3NPs, x=0,0.02, and 0.04) composite films were prepared using the casting method. Light optical microscopy (LOM), scanning electron microscopy (SEM), and Fourier infrared spectrums (FTIR) were used to investigate [email protected]xSb2O3NPs films. Sb2O3NPs were well dispersed within the matrix. FTIR showed a strong interaction between the matrix material and NPs. The density increased by up to 75% after adding 0.04wt.% of Sb2O3NPs. The mechanical ultrasound properties (MUS) were measured with different ultrasound frequencies in the ranges of (25, 30, 35, 40 and 45kHz). MUS coefficients such as ultrasonic velocity, absorption coefficient, and bulk modules were significantly improved after the impact of NPs by up to 20%, 115% and 230%, respectively. The reduction of electrical properties such as dielectric and loss constant was associated with an increase in frequency. The dielectric constant of [email protected]2O3NPs was increased by about 80% after loading. AC electrical conductivity revealed an improvement with an increase in frequency and loading ratio. The results demonstrate a promising material for electromechanical, energy harvesting, and pressure sensor applications.